Cas no 1547145-95-8 (2,2-difluoro-4,4-dimethylpentanoic acid)

2,2-Difluoro-4,4-dimethylpentanoic acid is a fluorinated carboxylic acid characterized by its unique structural features, including two fluorine atoms at the alpha position and two methyl groups at the beta carbon. This compound is of interest in organic synthesis and pharmaceutical research due to the electron-withdrawing effects of the fluorine substituents, which enhance its reactivity and stability. The steric hindrance from the dimethyl groups further influences its chemical behavior, making it a valuable intermediate for the development of fluorinated analogs in drug discovery. Its precise properties, such as pKa and lipophilicity, can be tailored for specific applications in medicinal chemistry and material science.
2,2-difluoro-4,4-dimethylpentanoic acid structure
1547145-95-8 structure
Product Name:2,2-difluoro-4,4-dimethylpentanoic acid
CAS No:1547145-95-8
MF:C7H12F2O2
MW:166.165789604187
CID:6171753
PubChem ID:58468265
Update Time:2025-06-29

2,2-difluoro-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-4,4-dimethylpentanoic acid
    • MGBXWMSICKRISC-UHFFFAOYSA-N
    • EN300-1939102
    • SCHEMBL12135731
    • C7H12F2O2
    • 1547145-95-8
    • Inchi: 1S/C7H12F2O2/c1-6(2,3)4-7(8,9)5(10)11/h4H2,1-3H3,(H,10,11)
    • InChI Key: MGBXWMSICKRISC-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(CC(C)(C)C)F

Computed Properties

  • Exact Mass: 166.08053595g/mol
  • Monoisotopic Mass: 166.08053595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 2,2-difluoro-4,4-dimethylpentanoic acid

Introduction to 2,2-difluoro-4,4-dimethylpentanoic acid (CAS No: 1547145-95-8)

2,2-difluoro-4,4-dimethylpentanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1547145-95-8, is a fluorinated branched-chain carboxylic acid that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and specialty chemicals.

The molecular structure of 2,2-difluoro-4,4-dimethylpentanoic acid consists of a five-carbon backbone with two fluorine atoms substituting at the second carbon position and two methyl groups at the fourth carbon position. This specific arrangement imparts distinct physicochemical properties to the compound, including enhanced lipophilicity and metabolic stability. These attributes are particularly relevant in medicinal chemistry, where such characteristics often contribute to improved pharmacokinetic profiles of drug candidates.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate biological activity and improve drug efficacy. The presence of fluorine atoms in 2,2-difluoro-4,4-dimethylpentanoic acid can influence its interactions with biological targets, potentially leading to more potent and selective pharmacological effects. This has prompted extensive research into its derivatives and analogs as potential scaffolds for drug discovery.

One of the most compelling aspects of 2,2-difluoro-4,4-dimethylpentanoic acid is its utility as a building block in synthetic chemistry. Its unique structural motif allows for facile functionalization at multiple positions, enabling the synthesis of a diverse array of compounds with tailored properties. This flexibility has made it a popular choice for researchers aiming to develop novel molecules with applications in both academia and industry.

The pharmaceutical industry has been particularly keen on exploring the potential of fluorinated carboxylic acids like 2,2-difluoro-4,4-dimethylpentanoic acid. Fluorine atoms are known to enhance metabolic stability, binding affinity, and overall bioavailability of drug molecules. Consequently, compounds incorporating fluorine have been successfully incorporated into several FDA-approved drugs across various therapeutic categories. The research on 2,2-difluoro-4,4-dimethylpentanoic acid continues to contribute valuable insights into these mechanisms.

Recent studies have demonstrated the compound's role in developing inhibitors targeting enzyme-catalyzed reactions. The electron-withdrawing nature of fluorine atoms can influence the reactivity of adjacent functional groups, making it an effective tool for modulating enzyme kinetics. This has been particularly relevant in the search for novel antibiotics and antiviral agents where precise control over enzyme inhibition is crucial.

The synthesis of 2,2-difluoro-4,4-dimethylpentanoic acid involves multi-step organic transformations that highlight its synthetic utility. Advanced synthetic methodologies have been employed to achieve high yields and purity levels required for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols have been instrumental in constructing the desired molecular framework efficiently.

In addition to its pharmaceutical applications, 2,2-difluoro-4,4-dimethylpentanoic acid has shown promise in materials science. Its unique physicochemical properties make it suitable for developing advanced materials with specialized functions. For instance, fluorinated carboxylic acids can be used as additives to improve the performance of polymers and coatings by enhancing their thermal stability and chemical resistance.

The environmental impact of using fluorinated compounds is also a topic of ongoing research. While these compounds offer numerous benefits in terms of performance and efficacy, their environmental persistence needs to be carefully evaluated. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental footprints without compromising on yield or quality.

The future prospects for 2,2-difluoro-4,4-dimethylpentanoic acid are vast and multifaceted. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly significant role in both academic research and industrial development. Its unique combination of structural features and functional versatility makes it a cornerstone molecule in modern chemical synthesis.

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